1-(1H-benzimidazol-2-ylmethyl)benzotriazole

• Molecular Formula: C14H11N5
• Molecular Weight: 249.27 g/mol
• IUPAC Name: 1-(1H-benzimidazol-2-ylmethyl)benzotriazole
• InChI: InChI=1S/C14H11N5/c1-2-6-11-10(5-1)15-14(16-11)9-19-13-8-4-3-7-12(13)17-18-19/h1-8H,9H2,(H,15,16)
• InChI Key: CITBCYZJEBVHPS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)NC(=N2)CN3C4=CC=CC=C4N=N3

Description

1-(1H-benzimidazol-2-ylmethyl)benzotriazole is a useful research compound. Its molecular formula is C14H11N5 and its molecular weight is 249.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Benzotriazole (238 mg, 2 mmol) in 4 mL of anhydrous N,N-dimethylformamide was added sodium hydride (60% in mineral oil, 88 mg, 2.2 mmol). After stirring for 1 hour, 2-iodomethyl-1-methanesulfonyl benzimidazole (740 mg, 2.2 mmol) was added. The resulting solution was stirred for 6 hours, diluted with water, and extracted with diethyl ether. The combined extracts were dried over magnesium sulfate, and evaporated. To the residue was added 5 mL of methanol and hydrazine (0.5 mL), and stirred at 65° C. overnight. The solvent was evaporated and the residue was diluted with water and extracted with ethyl acetate. The combined extracts were dried over magnesium sulfate, and evaporated. The residue was purified by flash chromatography (EtOAc:hexane=1:1 to 2:1) to give 24 mg (5%) of 2-(1H-benzimidazol-2-ylmethyl)-2H-benzotriazole (IV), and 240 mg (48%) of 1-(1H-benzimidazol-2-ylmethyl)-1H-benzotriazole (III) as solids.

Synthesis routes and methods II

Procedure details

Benzotriazole (238 mg, 2 mmol) in 4 mL of anhydrous N,N-dimethylformamide was added sodium hydride (60% in mineral oil, 88 mg, 2.2 mmol). After stirring for 1 hour, 2-iodomethyl-1-methanesulfonyl benzimidazole (740 mg, 2.2 mmol) was added. The resulting solution was stirred for 6 hours, diluted with water, and extracted with diethyl ether. The combined extracts were dried over magnesium sulfate, and evaporated. To the residue was added 5 mL of methanol and hydrazine (0.5 mL), and stirred at 65° C. overnight. The solvent was evaporated and the residue was diluted with water and extracted with ethyl acetate. The combined extracts were dried over magnesium sulfate, and evaporated. The residue was purified by flash chromatography (EtOAc: hexane=1:1 to 2:1) to give 24 mg (5%) of 2-(1H-benzimidazol-2-ylmethyl)-2H-benzotriazole (IV), and 240 mg (48%) of 1-(1-benzimidazol-2-ylmethyl)-1H-benzotriazole (III) as solids.